Cas no 89237-57-0 (Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-)

• Product Name: Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-
• CAS No: 89237-57-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 607430
• PubChem ID: 13181039
• Update Time: 2025-04-19

Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]non-3-en-2-one, 3-ethyl-4-methyl-
• 3-ethyl-4-methylspiro[4.4]non-3-en-2-one
• 89237-57-0
• DTXSID40525186

• Inchi： 1S/C12H18O/c1-3-10-9(2)12(8-11(10)13)6-4-5-7-12/h3-8H2,1-2H3
• InChI Key： OBCUBELPBWKFTC-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)C2(C1)CCCC2

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives